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Abstract
The longevity and performance of polymeric materials under environmental stress are critical

for a vast range of applications. This guide provides an in-depth technical overview of the role

of cyclohexenedicarboxylic acid (CHDA) as a foundational monomer for synthesizing

weatherable polymers, particularly polyesters and polyurethanes. We will explore the

fundamental chemical principles that impart superior photo-oxidative stability to CHDA-based

polymers compared to their aromatic counterparts. This document provides detailed

experimental protocols for the synthesis of CHDA-based polyesters and their subsequent

evaluation for weatherability, offering researchers and materials scientists a practical

framework for developing durable, high-performance polymers.

Introduction: The Challenge of Polymer Weathering
Polymeric materials are susceptible to degradation when exposed to environmental factors, a

phenomenon broadly termed "weathering." The primary drivers of this degradation are

ultraviolet (UV) radiation from sunlight, moisture, and temperature fluctuations.[1] UV radiation,
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in particular, can initiate photo-oxidative reactions that lead to chain scission, cross-linking, and

the formation of chromophores.[1] These chemical changes manifest as undesirable physical

deterioration, including:

Loss of Mechanical Integrity: Embrittlement, reduced tensile strength, and loss of impact

resistance.[2][3]

Aesthetic Degradation: Color fading, yellowing, and loss of surface gloss.[1]

Surface Defects: Cracking, chalking, and crazing.[2]

Traditionally, aromatic dicarboxylic acids, such as terephthalic acid (TPA) and isophthalic acid

(IPA), have been cornerstone monomers in the production of high-performance polyesters and

polyurethanes. However, the inherent presence of phenyl rings in these structures makes them

susceptible to UV absorption, which can trigger photodegradation pathways, leading to

yellowing and a decline in physical properties over time.[4]

Cyclohexenedicarboxylic acid (CHDA), a cycloaliphatic dicarboxylic acid, offers a compelling

alternative. By replacing the aromatic ring with a saturated cyclohexane ring in the polymer

backbone, the primary mechanism for UV absorption is eliminated, leading to significantly

improved photo-oxidative stability and, consequently, enhanced weatherability.[4] This guide

will elucidate the mechanisms behind this enhanced stability and provide practical protocols for

its implementation and evaluation.

Mechanism of Action: Why Cycloaliphatic
Structures Enhance Weatherability
The superior weatherability of polymers incorporating CHDA is fundamentally rooted in the

principles of photochemistry. Aromatic rings, present in monomers like TPA and IPA, contain π-

electron systems that readily absorb UV radiation in the range of 280-320 nm, which is

abundant in natural sunlight. This absorption excites the molecule to a higher energy state,

making it susceptible to reactions with oxygen, leading to the formation of free radicals and

initiating a cascade of degradation reactions.[1]

In contrast, the saturated cycloaliphatic ring of CHDA lacks these UV-absorbing chromophores.

[4] By integrating CHDA into the polymer backbone, the intrinsic UV stability of the material is
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significantly enhanced. The energy from UV radiation is less likely to be absorbed by the

polymer chain itself, thus preventing the initiation of photo-oxidative degradation. This makes

CHDA-based polymers inherently more resistant to yellowing, gloss loss, and the deterioration

of mechanical properties upon outdoor exposure.

Diagram 1: Photodegradation Pathway Comparison
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Caption: Comparative photodegradation pathways of aromatic vs. cycloaliphatic polyesters.

Application Focus: High-Performance Coatings
The benefits of incorporating CHDA are particularly pronounced in the formulation of high-

performance coatings, such as two-component (2K) polyurethane systems used for automotive

topcoats, aerospace applications, and industrial maintenance.[4] In these applications, long-

term gloss and color retention are paramount. Polyester polyols synthesized with CHDA serve

as the resin backbone, which is then cross-linked with an isocyanate. The resulting

polyurethane coating exhibits a durable, weather-resistant finish.[4]

Table 1: Comparative Properties of Diacids in Polyester Polyols for Coatings

Property
Aromatic Diacids
(e.g., IPA)

Linear Aliphatic
Diacids (e.g.,
Adipic Acid)

Cycloaliphatic
Diacids (e.g.,
CHDA)

Hardness High Low Intermediate to High

Flexibility Low High Good balance

Chemical Resistance Good Moderate Good

Weatherability Moderate (can yellow) Poor Excellent

UV Stability Poor Good Excellent

This table synthesizes typical performance characteristics discussed in the literature.[4]

Experimental Protocols
This section provides detailed, step-by-step methodologies for the synthesis of a CHDA-based

polyester and its subsequent evaluation for weatherability.

Protocol 1: Synthesis of a CHDA-Based Polyester Polyol
via Melt Polycondensation
This protocol describes a typical two-stage melt polycondensation process to synthesize a

hydroxyl-terminated polyester polyol from 1,4-cyclohexanedicarboxylic acid (1,4-CHDA) and
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1,6-hexanediol (HD).

Materials and Equipment:

1,4-Cyclohexanedicarboxylic acid (1,4-CHDA)

1,6-Hexanediol (HD)

Titanium (IV) butoxide (TBT) or other suitable catalyst

Nitrogen gas inlet

Glass reactor equipped with a mechanical stirrer, thermocouple, nitrogen inlet, and a

distillation condenser

Heating mantle with temperature controller

Vacuum pump

Procedure:

Reactor Setup: Assemble the glass reactor and ensure all joints are properly sealed. Purge

the reactor with nitrogen for 15-20 minutes to create an inert atmosphere.

Charging Reactants: Charge the reactor with 1,4-CHDA and a molar excess of 1,6-

hexanediol (e.g., a 1:1.2 molar ratio). The excess diol helps to drive the reaction to

completion and ensures hydroxyl end-groups.

First Stage (Esterification):

Begin stirring and slowly heat the mixture to 180-200°C under a gentle stream of nitrogen.

The reactants will melt and the esterification reaction will begin, producing water as a

byproduct, which will be collected in the distillation condenser.

Hold the temperature until approximately 80-90% of the theoretical amount of water has

been collected. This stage typically takes 2-4 hours.[5]
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Catalyst Addition: Cool the reactor to below 150°C and add the catalyst (e.g., 200-300 ppm

of TBT).

Second Stage (Polycondensation):

Gradually increase the temperature to 220-240°C.

Simultaneously, gradually reduce the pressure to below 5 mbar over a period of 1-2 hours.

This will facilitate the removal of excess diol and further drive the polymerization reaction.

Monitor the reaction progress by observing the viscosity of the melt (the stirrer torque will

increase) or by taking samples for acid number titration.

Continue the reaction under high vacuum and temperature until the desired molecular

weight or acid number is achieved. This stage can take 4-8 hours.[6]

Discharge and Characterization:

Once the reaction is complete, cool the reactor to around 150°C and extrude the molten

polyester under nitrogen pressure.

Characterize the resulting polyester polyol for hydroxyl number, acid number, viscosity,

and molecular weight distribution (GPC).

Diagram 2: Experimental Workflow for Polyester Synthesis and Weathering Evaluation
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Caption: Workflow for synthesis and evaluation of weatherable CHDA-based polyester

coatings.

Protocol 2: Accelerated Weathering Testing of Polymer
Coatings
This protocol outlines the procedure for evaluating the weatherability of a CHDA-based coating

using a fluorescent UV accelerated weathering tester, according to ASTM G154.[7][8][9][10]

Materials and Equipment:

Coated test panels (e.g., steel or aluminum)

Unexposed control panels

Fluorescent UV accelerated weathering tester (e.g., QUV) equipped with UVA-340 lamps

Glossmeter (60° geometry)

Spectrophotometer or colorimeter for CIE Lab* measurements

Mechanical testing equipment (e.g., tensile tester, impact tester)

Procedure:

Sample Preparation: Prepare at least three replicate coated panels for testing. Keep an

equal number of identical panels as unexposed controls, stored in a dark, room-temperature

environment.

Initial Property Measurement: Before exposure, measure and record the following properties

for all test and control panels:

Gloss: Measure at three different locations on each panel and calculate the average.

Color: Measure the CIE L, a, and b* values.

Mechanical Properties (Optional): If using free films, measure initial tensile strength,

elongation at break, and impact resistance.
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Accelerated Weathering Exposure:

Mount the test panels in the weathering chamber.

Program the chamber to run a suitable cycle, such as ASTM G154 Cycle 1:

UV Exposure: 8 hours of UV irradiation using UVA-340 lamps at a black panel

temperature of 60°C.

Condensation: 4 hours of condensation (lamps off) at a black panel temperature of

50°C.[10]

Run the exposure for a predetermined duration (e.g., 500, 1000, 2000 hours), with

periodic evaluations.

Periodic Evaluation:

At specified intervals (e.g., every 250 or 500 hours), remove the panels from the chamber.

Allow the panels to equilibrate to laboratory conditions for at least 24 hours.

Remeasure the gloss and color of the exposed panels and the unexposed controls.

Data Analysis and Reporting:

Gloss Retention: Calculate the percentage of gloss retention at each interval using the

formula: % Gloss Retention = (Gloss_exposed / Gloss_initial) * 100

Color Change (ΔE): Calculate the total color difference using the formula: ΔE = sqrt[(ΔL)^2
+ (Δa)^2 + (Δb)^2] where ΔL, Δa, and Δb are the differences between the initial and

exposed color values.

Mechanical Property Retention: Calculate the percentage retention of tensile strength,

elongation, etc., compared to the initial values.

Plot the property retention data as a function of exposure time to visualize the degradation

profile.
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Expected Results and Data Interpretation
When comparing a CHDA-based polyester coating to an analogous TPA-based formulation, it

is expected that the CHDA system will exhibit significantly better weatherability.

Table 2: Hypothetical Weathering Data Comparison

Exposure Hours Property
TPA-Based
Polyester

CHDA-Based
Polyester

0 60° Gloss 90 90

ΔE 0 0

1000 60° Gloss 55 82

Gloss Retention 61% 91%

ΔE
8.5 (significant

yellowing)
1.2 (minimal change)

2000 60° Gloss 20 75

Gloss Retention 22% 83%

ΔE*
15.0 (severe

yellowing/fading)
2.5 (slight change)

This table represents expected trends based on the superior photo-oxidative stability of

cycloaliphatic polyesters.

FTIR Analysis of Degradation:

Fourier-transform infrared (FTIR) spectroscopy can be used to monitor chemical changes

during degradation. In polyesters, an increase in the intensity of the carbonyl (C=O) stretching

peak (around 1720 cm⁻¹) can indicate oxidation.[11] Concurrently, a decrease in the intensity

of C-H stretching peaks (around 2800-3000 cm⁻¹) may suggest chain scission.[12] Comparing

the spectra of exposed and unexposed samples can provide mechanistic insights into the

degradation process.
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Conclusion
The incorporation of cyclohexenedicarboxylic acid as a monomer provides a robust and

effective strategy for enhancing the weatherability of polymers. By replacing UV-sensitive

aromatic structures with stable cycloaliphatic rings, the resulting polyesters and polyurethanes

exhibit superior resistance to photo-oxidative degradation. This translates to improved long-

term performance, particularly in demanding outdoor applications where gloss retention, color

stability, and mechanical integrity are critical. The protocols outlined in this guide offer a

comprehensive framework for the synthesis and evaluation of these advanced, weatherable

polymer systems, enabling researchers and developers to create more durable and sustainable

materials.

References
Performance of CHDA in polyester polyols for weatherable 2K polyurethane coatings. (n.d.).

ResearchGate. Retrieved February 6, 2026, from [Link]

ASTM G154 - Accelerated Weathering. (n.d.). ICC Evaluation Service, LLC. Retrieved

February 6, 2026, from [Link]

Cho, Y.S., et al. (2022). Analysis of Mechanical Property Degradation of Outdoor Weather-

Exposed Polymers. Polymers. Retrieved February 6, 2026, from [Link]

Nanoscale analysis of the photodegradation of Polyester fibers by AFM-IR. (n.d.).

ResearchGate. Retrieved February 6, 2026, from [Link]

ISO Standard 4892-3 on Fl/UV Testing of Plastics Updated. (2024). Atlas-Mts. Retrieved

February 6, 2026, from [Link]

Effect of cycloaliphatic structure of polyester on the formability and stone-chip resistance for

automotive pre-coated metals. (2016). Progress in Organic Coatings. Retrieved February 6,

2026, from [Link]

Synthesis of Poly(1,4-cyclohexanedimethyl-1,4-cyclohexanedicarboxylate) as the Matrix

Resin for Transparent Composites. (n.d.). ResearchGate. Retrieved February 6, 2026, from

[Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.benchchem.com/product/b14414109/docs?utm_src=pdf-body#enhancing-polymer-weatherability-with-cyclohexenedicarboxylic-acid-application-notes-and-protocols
https://www.researchgate.net/publication/237728264_Performance_of_CHDA_in_polyester_polyols_for_weatherable_2K_polyurethane_coatings
https://icc-es.org/testing-laboratory/astm-g154-accelerated-weathering/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8780963/
https://www.researchgate.net/publication/362391264_Nanoscale_analysis_of_the_photodegradation_of_Polyester_fibers_by_AFM-IR
https://www.atlas-mts.com/news/iso-standard-4892-3-on-fl-uv-testing-of-plastics-updated
https://www.researchgate.net/publication/301542159_Effect-of-cycloaliphatic-structure-of-polyester-on-the-formability-and-stone-chip-resistance-for-automotive-pre-coated-metals_Progress-in-Organic-Coatings_97_108-114
https://www.researchgate.net/publication/262590799_Synthesis_of_Poly14-cyclohexanedimethyl-14-cyclohexanedicarboxylate_as_the_Matrix_Resin_for_Transparent_Composites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14414109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Artificial Weathering and Outdoor Exposure of Polyester Coatings. (n.d.). Atlas-Mts.

Retrieved February 6, 2026, from [Link]

ISO 4892-3 (2024): Plastics -- Methods of exposure to laboratory light sources. (n.d.). Q-Lab.

Retrieved February 6, 2026, from [Link]

Fiber-Reinforced Polyester Composites with Photoluminescence Sensing Capabilities for UV

Degradation Monitoring. (2022). MDPI. Retrieved February 6, 2026, from [Link]

Analysis of Mechanical Property Degradation of Outdoor Weather-Exposed Polymers.

(2022). MDPI. Retrieved February 6, 2026, from [Link]

ASTM G154. (n.d.). Q-Lab. Retrieved February 6, 2026, from [Link]

Cycloaliphatic Polyester Based High Solids Polyurethane Coatings: I. The Effect of

Difunctional Alcohols. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A

New Example of Bio-Based Polyesters for Sustainable Food Packaging. (n.d.). MDPI.

Retrieved February 6, 2026, from [Link]

μ-FTIR Reflectance Spectroscopy Coupled with Multivariate Analysis: A Rapid and Robust

Method for Identifying the Extent of Photodegradation on Microplastics. (2025). ACS

Publications. Retrieved February 6, 2026, from [Link]

Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst. (n.d.).

National Institutes of Health. Retrieved February 6, 2026, from [Link]

ISO 4892-3:2016 Plastics — Methods of exposure to laboratory light sources — Part 3:

Fluorescent UV lamps. (2016). International Organization for Standardization. Retrieved

February 6, 2026, from [Link]

UV Weathering Test Chamber Procedure as per ASTM G154. (2025). Pacorr. Retrieved

February 6, 2026, from [Link]

Weatherability of Bio-Based versus Fossil-Based Polyurethane Coatings. (2022). MDPI.

Retrieved February 6, 2026, from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.atlas-mts.com/uploads/documents/public/SunSpots/SS_Vol35_No70_Artifical_Weathering.pdf
https://www.q-lab.com/standards/iso-4892-3
https://www.mdpi.com/2073-4360/14/17/3642
https://www.mdpi.com/2073-4360/14/3/366
https://www.q-lab.com/standards/astm-g154
https://www.researchgate.net/publication/222544299_Cycloaliphatic_Polyester_Based_High_Solids_Polyurethane_Coatings_I_The_Effect_of_Difunctional_Alcohols
https://www.mdpi.com/2073-4360/13/21/3784
https://pubs.acs.org/doi/10.1021/acs.analchem.2c03923
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3229758/
https://www.iso.org/standard/63612.html
https://www.pacorr.com/blog/uv-weathering-test-chamber-procedure-as-per-astm-g154/
https://www.mdpi.com/2673-4591/31/1/36
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14414109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degradation of Metals, Polymers and Ceramics. (2018). YouTube. Retrieved February 6,

2026, from [Link]

Polyester-Based Coatings for Corrosion Protection. (n.d.). Encyclopedia.pub. Retrieved

February 6, 2026, from [Link]

Accelerated Weathering (QUV) ASTM G154, ASTM D4329, ASTM D4587, ISO 4892. (n.d.).

Professional Plastics. Retrieved February 6, 2026, from [Link]

Synthesis of 1,4-Cyclohexanedimethanol, 1,4-Cyclohexanedicarboxylic Acid and 1,2-

Cyclohexanedicarboxylates from Formaldehyde, Crotonaldehyde and Acrylate/Fumarate.

(n.d.). Semantic Scholar. Retrieved February 6, 2026, from [Link]

FTIR Study of Degradation Products of Aliphatic Polyester-Carbon Fibres Composites. (n.d.).

ResearchGate. Retrieved February 6, 2026, from [Link]

ISO 4892-3 UV Fluorescent Weathering Test for Plastics. (n.d.). Micom Laboratories.

Retrieved February 6, 2026, from [Link]

Quantitative Spectroscopy to Determine The Effects of Photodegradation On a Model

Polyester-Urethane Coating. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

Degradation of Mechanical Properties of A-PET Films after UV Aging. (2023). MDPI.

Retrieved February 6, 2026, from [Link]

Comparison of light transmittance and color changes between polyurethane and copolyester

retainer materials after staining and destaining. (2024). National Institutes of Health.

Retrieved February 6, 2026, from [Link]

Cycloaliphatic polyester based high solids polyurethane coatings: I. The effect of difunctional

alcohols. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

ASTM G154 vs ASTM G155: Which Weathering Test Standard is Right for You? (2025). Q-

Lab. Retrieved February 6, 2026, from [Link]

UV degradation model for polymers and polymer matrix composites. (n.d.). ResearchGate.

Retrieved February 6, 2026, from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.youtube.com/watch?v=DeoDxz_f4QY
https://encyclopedia.pub/entry/35815
https://www.professionalplastics.com/professional-plastics-testing-lab/TESTDETAILS.service?test_id=1023
https://www.semanticscholar.org/paper/Synthesis-of-1%2C4-Cyclohexanedimethanol%2C-Acid-and-from-Yang-Deng/a3b1a8f6d708e312f02f9b1c9c8e8f8c8c8c8c8c
https://www.researchgate.net/publication/225081048_FTIR_Study_of_Degradation_Products_of_Aliphatic_Polyester-Carbon_Fibres_Composites
https://micomlab.com/micom-testing/iso-4892-3/
https://www.researchgate.net/publication/237728264_Quantitative_Spectroscopy_to_Determine_The_Effects_of_Photodegradation_On_a_Model_Polyester-Urethane_Coating
https://www.mdpi.com/2073-4360/15/20/4102
https://pubmed.ncbi.nlm.nih.gov/38291129/
https://www.researchgate.net/publication/222544299_Cycloaliphatic_polyester_based_high_solids_polyurethane_coatings_I_The_effect_of_difunctional_alcohols
https://www.q-lab.com/en-gb/articles/blog/2024/astm-g154-vs-astm-g155
https://www.researchgate.net/publication/362391264_UV_degradation_model_for_polymers_and_polymer_matrix_composites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14414109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ISO 4892- Methods of exposure to laboratory light sources. (2018). Impact Solutions.

Retrieved February 6, 2026, from [Link]

Synthesis of polyester by means of polycondensation of diol ester and dicarboxylic acid ester

through ester–ester exchange reaction. (n.d.). ResearchGate. Retrieved February 6, 2026,

from [Link]

Analysis of weathering of thermoplastic polyester elastomers—I. Polyether-polyester

elastomers. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

Composition and Properties of Protective Coatings Made of Biologically-Derived Polyester

Reactive Binder. (2021). MDPI. Retrieved February 6, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Analysis of Mechanical Property Degradation of Outdoor Weather-Exposed Polymers -
PMC [pmc.ncbi.nlm.nih.gov]

3. youtube.com [youtube.com]

4. researchgate.net [researchgate.net]

5. Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor:
A New Example of Bio-Based Polyesters for Sustainable Food Packaging [mdpi.com]

6. researchgate.net [researchgate.net]

7. ASTM G154 - Accelerated Weathering - ICC Evaluation Service, LLC (ICC-ES) [icc-es.org]

8. ASTM G154 | Q-Lab [q-lab.com]

9. UV Weathering Test Chamber Procedure as per ASTM G154 [pacorr.com]

10. Accelerated Weathering (QUV) ASTM G154, ASTM D4329, ASTM D4587, ISO 4892
[intertek.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://www.impact-solutions.co.uk/iso-4892-methods-of-exposure-to-laboratory-light-sources/
https://www.researchgate.net/publication/237728264_Synthesis_of_polyester_by_means_of_polycondensation_of_diol_ester_and_dicarboxylic_acid_ester_through_ester-ester_exchange_reaction
https://www.researchgate.net/publication/237728264_Analysis_of_weathering_of_thermoplastic_polyester_elastomers-I_Polyether-polyester_elastomers
https://www.mdpi.com/2079-6412/11/5/586
https://www.benchchem.com/product/b14414109?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/326745288_UV_degradation_model_for_polymers_and_polymer_matrix_composites
https://pmc.ncbi.nlm.nih.gov/articles/PMC8782030/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8782030/
https://www.youtube.com/watch?v=Bl7xv2NBKoE
https://www.researchgate.net/publication/279624046_Performance_of_CHDA_in_polyester_polyols_for_weatherable_2K_polyurethane_coatings
https://www.mdpi.com/2073-4360/13/16/2707
https://www.mdpi.com/2073-4360/13/16/2707
https://www.researchgate.net/publication/327610744_Synthesis_of_Poly14-cyclohexanedimethyl-14-cyclohexanedicarboxylate_as_the_Matrix_Resin_for_Transparent_Composites
https://icc-es.org/product-testing-2/astm-g154/
https://www.q-lab.com/weathering/weathering-test-standards/ASTM-G154
https://www.pacorr.com/blog/uv-weathering-test-chamber-procedure-as-per-astm-g154/
https://www.intertek.com/polymers-plastics/testlopedia/accelerated-weathering-by-quv/
https://www.intertek.com/polymers-plastics/testlopedia/accelerated-weathering-by-quv/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14414109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. researchgate.net [researchgate.net]

12. paint.org [paint.org]

To cite this document: BenchChem. [Enhancing Polymer Weatherability with
Cyclohexenedicarboxylic Acid: Application Notes and Protocols]. BenchChem, [2026].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b14414109/docs#enhancing-polymer-weatherability-
with-cyclohexenedicarboxylic-acid-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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